2-Amino-5-methylbenzoic acid

• IUPAC Name: 2-amino-5-methylbenzoic acid
• InChI: InChI=1S/C8H9NO2/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• InChI Key: NBUUUJWWOARGNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)C(=O)O
• Molecular Formula: C8H9NO2
• DSSTOX Substance ID: DTXSID40183629
• Molecular Weight: 151.16 g/mol
• CAS RN: 2941-78-8

Description

2-Amino-5-methylbenzoic acid, also known as 5-methylanthranilic acid, is often used in solution-phase peptide synthesis.

Molecular Structure Analysis

The molecular formula of this compound is C8H9NO2, and its molecular weight is 151.1626. The IUPAC Standard InChI is InChI=1S/C8H9NO2/c1-5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H,10,11).

Physical And Chemical Properties Analysis

This compound is a solid at 20 degrees Celsius. It has a molecular weight of 151.1626.

Scientific Research Applications

Synthesis and Characterization Applications

Synthesis and Characterization of Chloranthraniliprole 2-Amino-5-methylbenzoic acid is utilized in the synthesis and characterization of various compounds, such as Chloranthraniliprole. It involves multiple stages, including hydrogenation, preparation of intermediates, and reactions under controlled temperatures, showcasing its versatility as a starting or intermediate compound in synthetic chemistry (Zheng Jian-hong, 2012).

Synthesis of 6-bromomethyl-3,4-dihydro-2-methyl-4-oxoquinazoline this compound plays a crucial role in synthesizing key intermediates for certain anti-cancer drugs. The process involves a series of reactions starting from p-toluidine, demonstrating the compound's significance in pharmaceutical synthesis (Cao Sheng-li, 2004).

Material Science Applications

Synthesis, spectroscopic characterization, and DFT calculations of novel Schiff base A novel Schiff base derivative was synthesized using this compound, showcasing its application in material science, particularly in the synthesis of materials with potential electronic and photonic properties. The study involved a thorough spectroscopic characterization and theoretical calculations to understand the material's properties (Emel Ermiş, 2018).

Thermodynamic study of the sublimation of six aminomethylbenzoic acids The thermodynamic properties of this compound and related compounds were studied to understand their vapor pressures and sublimation behavior, which is crucial for various applications in material science and chemical engineering (M. J. Monte & D. Hillesheim, 2001).

Crystallography and Molecular Modeling

Crystal Structure Prediction of a Co-Crystal Using a Supramolecular Synthon Approach this compound is used in crystal structure prediction studies, aiding in the understanding of molecular interactions and the design of new materials with desired properties. This particular study highlights its role in the co-crystal formation, an important aspect of crystal engineering (Tejender S. Thakur & G. Desiraju, 2008).

Mechanism of Action

Target of Action

2-Amino-5-methylbenzoic acid, also known as 5-methylanthranilic acid, is a biochemical reagent It has been used in the synthesis of several organic compounds, indicating that it may interact with a variety of molecular targets .

Mode of Action

It’s known to be used in the solution-phase peptide synthesis . This suggests that it may interact with its targets through covalent bonding, leading to the formation of new compounds.

Biochemical Pathways

Given its use in peptide synthesis, it may play a role in protein-related pathways .

Result of Action

It has been used in the synthesis of quinazolinedione , suggesting that it may contribute to the formation of complex organic compounds. Additionally, it has been shown to have potent antitumor activity .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation and serious eye irritation. It may also cause specific target organ toxicity, with the respiratory system being a target organ.

Biochemical Analysis

Biochemical Properties

2-Amino-5-methylbenzoic acid plays a crucial role in biochemical reactions, particularly in the synthesis of peptides, proteins, and nucleic acids. It is known to interact with several enzymes and proteins, including tyrosine kinases and cyclooxygenases . These interactions often involve the inhibition of enzyme activity, which can affect various cellular processes. Additionally, this compound has been shown to possess chelating capabilities, allowing it to bind to metal ions and impede their functionality .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, studies have shown that this compound can disrupt cell membrane integrity, leading to the leakage of electrolytes and proteins . This disruption can affect various cellular functions, including ion transport and metabolic processes. Additionally, this compound has demonstrated antitumor activity by inhibiting the growth of cancer cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and proteins, leading to their inhibition or activation. For example, the compound has been shown to inhibit tyrosine kinases and cyclooxygenases, which play critical roles in cell signaling and inflammation . Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of specific genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have indicated that this compound remains stable under certain conditions, but its activity may decrease over time due to degradation . Long-term exposure to the compound has been associated with sustained inhibition of enzyme activity and alterations in cellular metabolism.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to exhibit beneficial effects, such as enzyme inhibition and antitumor activity . At higher doses, it may cause toxic or adverse effects, including cellular damage and disruption of metabolic processes . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant harm.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It plays a role in the synthesis of peptides and proteins, as well as nucleic acids . The compound can also affect metabolic flux and metabolite levels by inhibiting specific enzymes involved in metabolic pathways. For example, its interaction with tyrosine kinases and cyclooxygenases can influence the production of signaling molecules and inflammatory mediators.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the compound’s localization and accumulation in specific cellular compartments . The transport and distribution of this compound are crucial for its biological activity, as they determine the concentration of the compound at its site of action.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles within the cell, where it can exert its effects . For instance, this compound may be localized to the cytoplasm or nucleus, depending on its interactions with cellular proteins and other biomolecules. This localization is essential for the compound’s activity and function in various biochemical processes.

Synthesis routes and methods

Procedure details

To a solution of 5-methyl-2-nitrobenzoic acid (20 g, 110 mmol) in ethanol was added 10% Pd/C (1 g). The mixture was stirred overnight at room temperature under hydrogen atmosphere. The solution was filtered through celite and evaporated under reduced pressure to yield 16 g (96%) of white solids. M.P. 162° C. 1H NR (DMSO-d6): δ 2.13 (s, 3H), 6.65 (d, J=8.6 Hz, 1H), 7.06 (dd, J=8.6, 1.8 Hz, 1H), 7.48 (d, J=1.1, 1H). EIMS m/z 174 (M+1), 152 (M+23).

Q & A

Q1: What is the primary use of 2-Amino-5-methylbenzoic acid in scientific research?

A1: this compound serves as a crucial building block in synthesizing various organic compounds, particularly pharmaceuticals. One notable application is its role as a key intermediate in producing raltitrexed [], a potent inhibitor of thymidylate synthase used in cancer treatment. Furthermore, it acts as a precursor for developing other bioactive molecules like 3,4-dihydro-2,6-dimethyl-4-oxoquinazoline [, ], another important intermediate in synthesizing thymidylate synthase inhibitors.

Q2: Can you describe a common synthetic route for this compound?

A2: A widely employed method utilizes p-toluidine as the starting material. The synthesis involves a three-step process [, ]:

Q3: How is the structure of this compound confirmed?

A3: The structure is validated using spectroscopic techniques. Infrared (IR) spectroscopy helps identify functional groups, while proton nuclear magnetic resonance (1H NMR) spectroscopy provides detailed information about the hydrogen atom arrangement within the molecule [, ].

Q4: Has this compound shown any biological activity itself?

A4: Yes, research indicates that this compound, identified as a major component in Chinese chive (Allium tuberosum Rottler) extracts, exhibits antimicrobial activity, particularly against bacteria. This activity is thought to stem from its ability to disrupt cell membrane integrity, leading to leakage of electrolytes and proteins, ultimately resulting in cell death [].

Q5: What are the structural modifications explored in the research concerning derivatives of this compound?

A5: Several modifications have been investigated, primarily focusing on enhancing the bioactivity of derivatives. These include:

• Acylation and Cyclization: Reacting this compound with acyl chlorides or anhydrides, followed by cyclization, yields benzoxazinone derivatives, which can be further modified to obtain quinazolinone derivatives [].
• Introduction of Substituents: Adding various substituents to the core structure, such as benzylamino, heterocyclylmethylamino, and piperazine-1-carbodithioate groups, has been explored to enhance cytotoxic activity against different cancer cell lines [, ].

Q6: What analytical methods are employed to characterize and quantify this compound?

A6: Commonly used techniques include:

• Spectroscopy: Infrared (IR) spectroscopy and proton nuclear magnetic resonance (1H NMR) spectroscopy are vital for structural confirmation [, , ].
• Mass Spectrometry (MS): This technique helps determine the molecular weight and fragmentation pattern of the compound [, , ].
• Elemental Analysis: This method verifies the elemental composition of the synthesized compound, ensuring its purity [, ].
• Chromatography: High-performance liquid chromatography (HPLC) coupled with mass spectrometry can be used to identify and quantify this compound in complex mixtures like plant extracts [].